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Compound of Interest

Compound Name: Anantine

Cat. No.: B1238176 Get Quote

Disclaimer: The initial request specified "Anantine." Searches for "Anantine" yield limited

specific safety data, but it is listed as a synonym for the chemical (3E,4S)-4-(1-Methyl-1H-

imidazol-4-yl)-3-(phenylmethylene)-2-pyrrolidinone[1]. However, due to the scarcity of safety

information for this compound and the phonetic similarity, this guide will focus on Aniline (CAS

62-53-3), a hazardous chemical with extensive and well-documented safety protocols. It is

plausible that "Anantine" was a typographical error for "Aniline." If you are handling a different

substance, you must consult its specific Safety Data Sheet (SDS) and perform a thorough risk

assessment. The procedures outlined below are for Aniline and should not be applied to other

chemicals without verification.

Aniline is a toxic aromatic amine used in the manufacturing of dyes, photographic chemicals,

and agricultural products[2]. It is classified as toxic if swallowed, inhaled, or absorbed through

the skin[3][4]. This guide provides essential safety, handling, and disposal information for

laboratory personnel.

Potential Hazards of Aniline
Aniline presents significant health risks. It is a colorless to brownish, oily liquid with a

characteristic odor that turns brown on exposure to air or light[2][5].

Acute Toxicity: Toxic by inhalation, in contact with skin, and if swallowed[4][6].

Methemoglobinemia: Exposure can impair the blood's ability to carry oxygen, leading to a

bluish discoloration of the skin (cyanosis), headache, dizziness, and fatigue[3][7][8].
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Organ Damage: Causes damage to organs through prolonged or repeated exposure[4].

Eye and Skin Irritation: Causes severe eye irritation and possible damage. It can also cause

skin irritation and may lead to an allergic skin reaction[4][7].

Carcinogenicity and Mutagenicity: Suspected of causing cancer and genetic defects[4][8].

Personal Protective Equipment (PPE) for Handling
Aniline
Strict adherence to PPE protocols is mandatory to prevent exposure. The following table

summarizes the recommended PPE for various tasks involving Aniline.
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Task
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Handling/Transfe

rring Liquid

Chemical splash

goggles and a

face shield.

Chemical-

resistant gloves

(e.g., neoprene

or butyl rubber).

Double-gloving is

recommended.

Chemical-

resistant lab coat

or apron over a

standard lab

coat. Closed-toe

shoes.

Use only in a

certified chemical

fume hood. If a

fume hood is not

available, a

NIOSH-approved

respirator with

organic vapor

cartridges is

required.

Preparing

Solutions

Chemical splash

goggles and a

face shield.

Chemical-

resistant gloves

(e.g., neoprene

or butyl rubber).

Double-gloving is

recommended.

Chemical-

resistant lab coat

or apron.

Must be

performed in a

chemical fume

hood.

Cleaning Spills

Chemical splash

goggles and a

face shield.

Heavy-duty,

chemical-

resistant gloves

(e.g., butyl

rubber).

Chemical-

resistant,

disposable

coveralls.

A NIOSH-

approved

respirator with

organic vapor

cartridges is

required. A self-

contained

breathing

apparatus

(SCBA) may be

necessary for

large spills.

Operational Plan: Safe Handling Workflow
The proper handling of Aniline requires a systematic approach from receipt of the chemical to

its final disposal. The workflow below illustrates the critical steps and decision points to ensure
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safety.
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Preparation Phase

Handling Phase

Post-Handling Phase

Receive Aniline
(Verify container integrity)

Review Safety Data Sheet (SDS)
and conduct risk assessment

Prepare work area
(Chemical fume hood)

Assemble all necessary PPE

Don appropriate PPE

Perform experimental work
(e.g., weighing, solution prep)

Decontaminate work surfaces
and equipment after use

Segregate and label
Aniline waste

Doff PPE correctly

Wash hands thoroughly

Store Aniline in a designated,
locked poison cabinet
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Emergency Response for Aniline Exposure

Skin Contact Eye Contact Inhalation

Exposure Event

Remove contaminated clothing immediately

Skin

Flush eyes with water for at least 30 minutes
(use eyewash station)

Eye

Move to fresh air immediately

Inhalation

Wash skin with soap and water
for at least 15 minutes

Seek immediate medical attention

Remove contact lenses if present

Seek immediate medical attention

If breathing has stopped, begin artificial respiration

Seek immediate medical attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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